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Environmental Fate Profile of Dichloronitromethane

The data below for Dichloronitromethane, a metabolite of the fumigant chloropicrin, is sourced from a

Pesticide Properties Database (PPDB) which compiles regulatory-grade study data [1].

Property Value Significance / Fate Implication

Water Solubility
(at 20°C)

17150 mg/L [1] High solubility. Indicates high mobility
and potential for leaching into

groundwater and surface water [2].

Vapor Pressure
(at 20°C)

467000 mPa [1] Highly volatile. If applied directly, drift is

a concern; will readily partition from water
or soil into the air [1] [3].

Soil Degradation
DT₅₀ (Lab)

0.71 days [1] Non-persistent. Undergoes rapid
degradation in soil, with studies showing

a range of 0.3 to 1.9 days [1].

Soil Degradation
DT₉₀ (Lab)

0.71 days [1] Non-persistent. Confirms rapid

breakdown, with 90% dissipation within
the same short timeframe [1].
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Property Value Significance / Fate Implication

Status Chemical transformation product
(metabolite of chloropicrin); possible

groundwater pollutant [1]

Not a primary pesticide; its environmental
presence is a result of another chemical's

breakdown.

The following diagram summarizes the key processes governing its environmental fate:
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Key Experimental Data & Protocols

The data for Dichloronitromethane is derived from an EU regulatory dossier that follows standardized test

guidelines [1]. The core methodologies for determining the key fate parameters are summarized below.

Parameter
Guideline / Method
Principle

Critical Experimental Conditions

Aerobic Soil
Degradation

OECD Guideline for

Aerobic Soil
Metabolism Studies

Laboratory studies at 20°C in the dark; data

represents the geometric mean of 4 different
soils; measures the decline of the parent

compound [1].
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Parameter
Guideline / Method
Principle

Critical Experimental Conditions

Hydrolysis EPA Guideline 835.2120
(or equivalent OECD) [4]

Stability of the chemical in water at different pH

levels is tested to rule out chemical degradation as
a major pathway [4].

Physicochemical
Properties

Standardized OECD
Guidelines for testing

chemicals [5]

Properties like water solubility and vapor pressure
are measured using validated laboratory methods to

ensure data reliability for regulatory models [1] [5].

Finding Comparable Compounds

Based on its structure and properties, Dichloronitromethane belongs to a class of halogenated and nitro-

organic compounds, which are often challenging to degrade [6]. A rigorous comparison guide should

include compounds with similar structures or fumigant uses. You could investigate the following:

Direct Parent Compound: Chloropicrin, the compound it derives from [1].
Other Halogenated Fumigants: Such as methyl bromide, 1,3-dichloropropene, or chloropicrin
itself.
Other Nitro-alkanes: For example, nitromethane.

For a meaningful comparison, you would need to compile the same set of physicochemical and

environmental fate data for these alternatives. Key resources for this data include the University of

Hertfordshire Pesticide Properties DataBase (PPDB), the EPA's ECOTOX Knowledgebase, and

SciFinder [1] [6] [3].

A Framework for Your Comparison Guide

Since a side-by-side data table isn't currently possible, here is a structured approach to build your guide:

Identify True Alternatives: Focus on compounds with similar agricultural or industrial applications,

primarily as soil fumigants or antimicrobial agents.
Gather Standardized Data: Use official databases (PPDB, EPA) to collect the same parameters for

each compound: water solubility, vapor pressure, soil degradation DT₅₀/DT₉₀, and hydrolysis half-life
[1] [4].
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Evaluate Key Fate Behaviors: Compare them based on:

Persistence: Using soil and water degradation half-lives.
Mobility: Using water solubility and soil adsorption coefficients (Koc).

Volatility: Using vapor pressure and Henry's Law Constant.
Consider Regulatory Status: Note if a compound is a primary pesticide, a metabolite, or a "forever

chemical," as this heavily influences regulatory oversight and environmental concern [1] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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